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Compound of Interest

Compound Name: Sprodiamide

CAS No.: 167165-71-1

Cat. No.: B15622231

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Sprodiamide, also known by its chemical designation Dy-DTPA-BMA, is a dysprosium-based,

paramagnetic contrast agent developed for magnetic resonance imaging (MRI). As a T2 or

"negative" contrast agent, it primarily functions by shortening the transverse relaxation time

(T2) of water protons in its vicinity. This effect leads to a reduction in signal intensity on T2-

weighted MR images, a characteristic leveraged to enhance the delineation between normal

and pathological tissues, particularly in perfusion imaging of the brain and myocardium. This

technical guide provides a comprehensive overview of the known physical and chemical

properties of Sprodiamide, its mechanism of action, and available experimental insights. Due

to the limited availability of detailed public data, this guide synthesizes information from

academic literature and chemical supplier specifications.

Core Physical and Chemical Properties
Detailed experimental data on many of Sprodiamide's physical properties are not widely

published. The following tables summarize the available information, noting where data is
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currently unavailable.

Table 1: General and Chemical Properties of Sprodiamide

Property Value Source(s)

IUPAC Name

dysprosium(III) 5,8-

bis(carboxylatomethyl)-11-(2-

(methylamino)-2-oxoethyl)-3-

oxo-2,5,8,11-tetraazatridecan-

13-oate

Synonyms Dy-DTPA-BMA; S-043 [1]

CAS Number 128470-17-7

Chemical Formula C₁₆H₂₆DyN₅O₈

Molecular Weight 578.91 g/mol

Table 2: Physicochemical Data for Sprodiamide

Property Value/Information Source(s)

Melting Point Data not publicly available

Boiling Point Data not publicly available

Solubility Soluble in DMSO

pKa Data not publicly available

Appearance
Solid (assumed from storage

information)

Stability

Store at 0-4°C for short term

(days to weeks) or -20°C for

long term (months to years).

Should be kept dry and in the

dark.
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Mechanism of Action
Sprodiamide functions as a magnetic susceptibility-based MRI contrast agent. The core of its

functionality lies in the paramagnetic properties of the chelated dysprosium (Dy³⁺) ion.

Paramagnetism of Dysprosium: The Dy³⁺ ion possesses a large magnetic moment due to its

unpaired electrons.

Local Magnetic Field Disruption: When placed in the strong magnetic field of an MRI

scanner, the Sprodiamide complex creates significant local magnetic field inhomogeneities

in the surrounding tissue.

T2 Relaxation Shortening: These local field variations cause nearby water protons to

dephase rapidly, leading to a dramatic shortening of the T2 relaxation time.

Signal Intensity Reduction: In T2-weighted MRI sequences, tissues with shorter T2 relaxation

times appear darker. Therefore, when Sprodiamide is administered intravenously, it

distributes into normally perfused tissues, causing a signal loss in those areas.[1]

Pathological areas with altered perfusion, such as in acute myocardial infarction or cerebral

ischemia, will show a different signal intensity, allowing for their delineation.[1][2]

The following diagram illustrates the general workflow of how a T2 contrast agent like

Sprodiamide enhances MRI images.
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Mechanism of T2 Contrast Enhancement by Sprodiamide
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Caption: Workflow of Sprodiamide's action in T2-weighted MRI.
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Experimental Protocols
Detailed, publicly available protocols for the specific synthesis of Sprodiamide (CAS 128470-

17-7) and the experimental determination of its physicochemical properties are scarce.

However, the synthesis of dysprosium chelates like Dy-DTPA-BMA generally follows

established coordination chemistry principles.

General Synthesis Protocol for Dy-DTPA-BMA Type
Chelates
The synthesis involves two main stages: the creation of the organic chelating ligand (DTPA-

BMA) and the subsequent complexation with a dysprosium salt.

Step 1: Synthesis of the Ligand (DTPA-bis(methylamide)) The chelating ligand,

diethylenetriaminepentaacetic acid-bis(methylamide) (DTPA-BMA), is synthesized from its

parent molecule, DTPA.

Activation of DTPA: Diethylenetriaminepentaacetic dianhydride is often used as a starting

material. It is formed by reacting DTPA with a dehydrating agent like acetic anhydride.

Amidation: The DTPA dianhydride is then reacted with two equivalents of methylamine in an

appropriate aprotic solvent. The amine attacks the carbonyl groups of the anhydride, opening

the rings to form the bis(methylamide) derivative.

Purification: The resulting DTPA-BMA ligand is then purified, typically through crystallization

or chromatography, to remove unreacted starting materials and side products.

Step 2: Chelation with Dysprosium(III)

Dissolution: The purified DTPA-BMA ligand is dissolved in purified water, and the pH is

carefully adjusted with a base (e.g., NaOH or KOH) to deprotonate the carboxylic acid

groups, making them available for coordination.

Addition of Dysprosium Salt: A solution of a dysprosium salt, typically dysprosium(III) chloride

(DyCl₃) or dysprosium(III) oxide (Dy₂O₃) dissolved in acid, is added stoichiometrically to the

ligand solution.
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Complexation and pH Control: The reaction mixture is stirred, often with gentle heating, to

facilitate the formation of the coordination complex. The pH is monitored and maintained in a

specific range to ensure complete and stable chelation and to prevent the precipitation of

dysprosium hydroxide.

Purification and Isolation: The final Sprodiamide complex is purified to remove any

unchelated dysprosium ions and other impurities. This may involve techniques like ion-

exchange chromatography or nanofiltration. The final product is often isolated as a solid by

lyophilization.

The following diagram outlines this generalized synthesis workflow.
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Generalized Synthesis of Sprodiamide (Dy-DTPA-BMA)
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Caption: Generalized workflow for the synthesis of Sprodiamide.
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Protocol for Physicochemical Characterization
While specific experimental results for Sprodiamide are not available, a general protocol for

characterizing a new metal-based MRI contrast agent would include the following steps:

Structural Verification:

Mass Spectrometry (MS): To confirm the molecular weight of the final complex.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR to verify the

structure of the organic ligand framework.

Elemental Analysis: To confirm the elemental composition (C, H, N, Dy) of the final

product.

Purity Assessment:

High-Performance Liquid Chromatography (HPLC): To determine the purity of the

compound and quantify any impurities.

Solubility Determination:

A known excess amount of Sprodiamide is added to a specific volume of a solvent (e.g.,

water, DMSO, ethanol).

The mixture is agitated at a constant temperature for a set period (e.g., 24 hours) to reach

equilibrium.

The solution is filtered to remove undissolved solid.

The concentration of Sprodiamide in the filtrate is measured using a suitable analytical

technique (e.g., HPLC with UV detection or inductively coupled plasma mass spectrometry

[ICP-MS] for dysprosium content). This concentration represents the solubility.

Stability Studies:

pH Stability: Solutions of Sprodiamide are prepared at various pH levels and stored for a

defined period. The integrity of the complex is monitored over time by HPLC to check for
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degradation.

Thermal Stability: Solid samples and solutions are stored at elevated temperatures

(accelerated stability testing) and monitored for degradation.

In-vitro Serum Stability: Sprodiamide is incubated in human serum at 37°C, and samples

are taken at various time points to assess the stability of the complex and measure any

potential release of free Dy³⁺ ions via techniques like ICP-MS after ultrafiltration.

Summary and Future Directions
Sprodiamide (Dy-DTPA-BMA) is a specialized T2-shortening MRI contrast agent whose

paramagnetic properties are effective for perfusion imaging. While its fundamental chemical

identity and mechanism of action are established, there is a notable lack of detailed, publicly

accessible data regarding its specific physicochemical properties and the precise protocols

used in its manufacture and characterization. For drug development professionals, this

highlights the necessity of either de novo experimental determination of these parameters or

access to proprietary manufacturer data for comprehensive evaluation. Future research could

focus on publishing these fundamental characteristics to provide a more complete profile for

the scientific community, aiding in the development of next-generation dysprosium-based

contrast agents with improved stability and efficacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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